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Compound of Interest |

Compound Name: 2-Chloro-5-nitrobenzamideoxime
CAS No.: 886365-81-7
Cat. No.: B1613591
. J

CAS Number: 886365-81-7 Formula: C

H

CIN

@)

Synonyms: 2-chloro-N'-hydroxy-5-nitrobenzenecarboximidamide[1]

Executive Summary & Hazard Identification

Objective: To provide a scientifically rigorous, self-validating protocol for the safe containment,
transfer, and final disposal of 2-Chloro-5-nitrobenzamideoxime.

Core Directive: This compound contains both a nitro group (-NO

) and a chlorine substituent on an aromatic ring, alongside an amidoxime functionality.
Improper disposal poses risks of uncontrolled thermal decomposition (releasing NO

and HCI gases) and environmental toxicity. Incineration with acid gas scrubbing is the only
validated final disposal method; in-lab chemical deactivation is not recommended due to the
risk of generating unpredictable, shock-sensitive byproducts.

Hazard Profile (GHS Classification)
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Hazard Class Category Hazard Statement Code
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[21[3]
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [1][3]
o Causes serious eye
Eye Damage/Irritation 2A o H319
irritation.[2][4][5]
STOT - Single May cause respirator
J 3 o Y _ P Y H335
Exposure irritation.[5]

Critical Safety Note: While not typically classified as an explosive under transport regulations

(DOT/IATA), nitro-aromatic compounds can exhibit thermal instability. Avoid heating waste

containers or mixing with strong bases, which can induce instability in nitro compounds.

Pre-Disposal Assessment & Segregation

Before initiating disposal, you must characterize the waste stream to prevent dangerous

incompatibilities.

Chemical Compatibility Matrix

Do NOT mix 2-Chloro-5-nitrobenzamideoxime with:

e Strong Bases (NaOH, KOH): Can induce hydrolysis or nucleophilic aromatic substitution,

potentially generating heat and unstable nitrophenolic byproducts.

e Strong Oxidizers (Peroxides, Permanganates): Risk of rapid oxidation/ignition of the organic

framework.
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e Reducing Agents: Can reduce the nitro group to an amine or hydroxylamine, altering toxicity
profiles and generating heat.

Waste Stream Classification
EPA/RCRA Code

State Classification o Disposal Path
(Indicative)

Not Listed (P/U)*;

. : . . High-Temp
Pure Solid Toxic Organic Solid Treat as Characteristic i ]
) Incineration
Toxic
) ) Flammable/Halogenat D001 (Ignitable) / F- Fuel
Solution (Organic) ] ] ] )
ed List Blending/Incineration
_ _ Toxic / Corrosive (if Wastewater Treatment
Solution (Aqueous) Toxic Aqueous o )
acidic) (Off-site)

*Note: While not explicitly P or U listed, it must be managed as hazardous chemical waste
based on its toxicity and reactivity potential.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Applicability: Expired reagents, synthesis byproducts, or spill cleanup residues.

 PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,
and N95 particulate respirator (if fume hood is unavailable).

e Primary Containment:
o Transfer the solid into a wide-mouth High-Density Polyethylene (HDPE) jar.

o Reasoning: HDPE is chemically resistant to chlorinated aromatics and provides a rigid
barrier against physical impact.

e Labeling:

o Affix a hazardous waste label immediately.
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o Mandatory Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Toxic,"
“Irritant.”

o Add Warning: "Contains Nitro Group - Do Not Compact.”
e Secondary Containment:

o Place the HDPE jar inside a clear, sealable plastic bag (4 mil thickness).

o Place this bag into the laboratory's solid waste accumulation bin.

Protocol B: Liquid Waste Disposal (Solutions)

Applicability: Reaction mixtures or mother liquors containing the compound.

» Solvent Identification: Determine if the solvent is halogenated (e.g., DCM, Chloroform) or
non-halogenated (e.g., Methanol, Ethyl Acetate).

e Segregation:

o If Halogenated Solvent: Pour into the "Halogenated Organic Waste" carboy. The chlorine
atom on the benzamideoxime requires this stream to ensure proper scrubbing during
incineration.

o If Non-Halogenated Solvent: Pour into "Non-Halogenated Organic Waste" only if the
concentration is <1%. If concentration is high (>5%), default to Halogenated stream to
ensure stricter downstream processing.

e pH Check: Ensure the waste solution is neutral (pH 6-8). If acidic/basic, neutralize carefully
before adding to the main waste carboy to prevent exothermic reactions in the drum.

Operational Workflow (Visualized)

The following diagram outlines the decision logic for disposing of 2-Chloro-5-
nitrobenzamideoxime to ensure compliance and safety.
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Caption: Decision matrix for segregating 2-Chloro-5-nitrobenzamideoxime waste streams
based on physical state and solvent composition.

Emergency Procedures (Spill Response)
In the event of a spill during transfer or disposal:

o Evacuate & Ventilate: Clear the immediate area. If the spill is powder, minimize air
movement to prevent dust inhalation.

o PPE Upgrade: Wear a Tyvek suit and N95/P100 respirator if dust is visible.
e Containment:

o Solids: Cover with a wet paper towel (dampened with water or ethanol) to prevent dust
dispersion. Scoop up the damp material.[6]

o Liquids: Absorb with vermiculite or a universal spill pad.
o Decontamination: Wipe the surface with a mild soap solution followed by water.

o Disposal of Cleanup Materials: All wipes, pads, and gloves used in cleanup must be
disposed of as hazardous solid waste (Protocol A).

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 286562, 2-Chloro-5-nitrobenzamide. (Structural analog reference for nitro-aromatic
handling). Retrieved from [Link]

» National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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